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Compound of Interest

Compound Name: Buergerinin B

Cat. No.: B591352 Get Quote

Notice: Due to a significant lack of publicly available research data on the biological activities

and mechanisms of action of Buergerinin B, we are unable to provide detailed application

notes and experimental protocols at this time. Extensive searches for its specific biological

effects, signaling pathways, and quantitative data have yielded insufficient information to

generate the comprehensive protocols required by the research community.

The information below summarizes the currently available data and provides a list of potential

commercial suppliers for researchers who wish to investigate the properties of this compound.

Commercial Suppliers
For researchers interested in acquiring Buergerinin B for their studies, the following

companies have been identified as potential suppliers. It is recommended to contact the

suppliers directly to confirm availability, purity, and pricing.

Supplier Name Location Website (if available)

BioBioPha Co., Ltd China N/A

NovaChemistry Trading

Company
United Kingdom N/A

TargetMol Chemicals Inc. United States --INVALID-LINK--

Pharmaffiliates India --INVALID-LINK--
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(Note: This is not an exhaustive list and does not constitute an endorsement of any particular

supplier.)

Physicochemical Properties
Basic information for Buergerinin B (CAS: 919769-83-8) is available from public chemical

databases.

Property Value Source

Molecular Formula C₉H₁₄O₅ PubChem[1]

Molecular Weight 202.2 g/mol PubChem[1]

Appearance Powder Pharmaffiliates[2]

Storage 2-8°C Refrigerator Pharmaffiliates[2]

Potential Research Areas
While specific data is lacking, researchers may consider investigating Buergerinin B in the

following general areas based on the activities of other natural products:

Anti-inflammatory Activity: Screening for inhibitory effects on pro-inflammatory cytokines and

signaling pathways (e.g., NF-κB, MAPK).

Neuroprotective Effects: Assessing its ability to protect neuronal cells from oxidative stress,

excitotoxicity, or other forms of injury.

Anticancer Properties: Evaluating its cytotoxicity against various cancer cell lines and its

effects on cell proliferation, apoptosis, and angiogenesis.

Antimicrobial Activity: Testing its efficacy against a panel of pathogenic bacteria and fungi.

Experimental Protocols
As no specific experimental data for Buergerinin B is available, researchers are advised to

adapt standard protocols relevant to the chosen area of investigation. General methodologies

would include:
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Cell Viability Assays (e.g., MTT, XTT): To determine the cytotoxic or cytostatic effects of

Buergerinin B on cultured cells.

Enzyme-Linked Immunosorbent Assay (ELISA): To quantify the levels of cytokines or other

proteins of interest in cell culture supernatants or tissue homogenates.

Western Blotting: To analyze the expression and phosphorylation status of key proteins in

signaling pathways.

Quantitative Real-Time PCR (qRT-PCR): To measure changes in gene expression levels

following treatment with Buergerinin B.

Signaling Pathway Visualization
Without experimental data on the mechanism of action of Buergerinin B, it is not possible to

generate a specific signaling pathway diagram. Researchers who successfully elucidate a

pathway are encouraged to publish their findings to advance the scientific understanding of this

compound.

Below is a generic workflow diagram that can be adapted for investigating the biological activity

of a novel compound like Buergerinin B.
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In Vitro Studies

In Vivo Studies (Optional)

Cell Culture Compound TreatmentTreat with Buergerinin B

Cell Viability Assay
Assess cytotoxicity

Biochemical Assayse.g., ELISA

Molecular Assays

e.g., Western Blot, qRT-PCR

Data Analysis

Animal Model Compound Administration Behavioral Tests

Tissue Analysis

Conclusion

Click to download full resolution via product page

A general experimental workflow for investigating a new compound.

We encourage the research community to share their findings on Buergerinin B to build a

collective knowledge base for this potentially valuable natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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